1-(3-furylmethyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide

• IUPAC Name: 1-(furan-3-ylmethyl)-N-(4-pyridin-3-yloxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C22H23N3O3/c26-22(18-7-11-25(12-8-18)15-17-9-13-27-16-17)24-19-3-5-20(6-4-19)28-21-2-1-10-23-14-21/h1-6,9-10,13-14,16,18H,7-8,11-12,15H2,(H,24,26)
• InChI Key: CFMDZFZDRBGXEL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)OC3=CN=CC=C3)CC4=COC=C4
• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol

Description

1-(3-furylmethyl)-N-[4-(3-pyridinyloxy)phenyl]-4-piperidinecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as FPPI and is a piperidine-based drug that has shown promising results in various preclinical studies.

Mechanism of Action

FPPI acts as a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. By inhibiting CK2, FPPI can regulate these cellular processes and induce cell death in cancer cells. FPPI also inhibits the activation of NF-κB, a transcription factor that plays a crucial role in inflammation and immune response.
Biochemical and Physiological Effects:
FPPI has been shown to have a favorable pharmacokinetic profile and can penetrate the blood-brain barrier, making it a potential candidate for the treatment of neurological disorders. It has also been found to have a low toxicity profile and does not cause significant adverse effects in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of FPPI is its selectivity towards CK2, which makes it a potential candidate for targeted therapy in cancer. However, its efficacy in human clinical trials is yet to be established. FPPI also has limitations in terms of its stability and solubility, which can affect its pharmacological properties.

Future Directions

There are several potential future directions for the research on FPPI. One area of interest is the development of FPPI derivatives with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of FPPI in other diseases such as viral infections and autoimmune disorders. The use of FPPI in combination with other drugs is also an area of interest for future research. Overall, the potential therapeutic applications of FPPI make it a promising candidate for further research and development.

Scientific Research Applications

FPPI has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. In preclinical studies, FPPI has shown promising results in inhibiting tumor growth and inducing apoptosis in cancer cells. It has also been found to have anti-inflammatory effects by reducing the production of inflammatory cytokines. In addition, FPPI has been shown to have neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.